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Compound of Interest |

Compound Name: 2-(3-Methylpiperidin-1-yl)ethanol

CAS No.: 39123-22-3

Cat. No.: B3133486

. J

2-(3-Methylpiperidin-1-yl)ethanol is a substituted piperidine, a class of heterocyclic
compounds of significant interest in medicinal chemistry and drug development. Piperidines are
core fragments in numerous pharmaceuticals, from anticancer agents to neurokinin receptor
antagonists. As with any novel or sparsely documented chemical, a robust understanding of its
potential hazards is paramount for ensuring the safety of researchers and the integrity of
experimental work. This guide provides a detailed safety and handling profile derived from an
expert analysis of its chemical structure—a combination of a piperidine ring and a primary
alcohol—and the known toxicological data of these components.

Section 1: Chemical Identification

Identifier Value

IUPAC Name 2-(3-Methylpiperidin-1-yl)ethanol
Molecular Formula CsH17NO

Molecular Weight 143.23 g/mol

Chemical Structure

(A visual representation of the molecule)

CAS Number

39123-22-3[1]
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Section 2: Inferred Hazard Identification and
Classification

The hazard profile of 2-(3-Methylpiperidin-1-yl)ethanol is predicted by assessing the risks
associated with its primary structural components: the piperidine base and the ethanol tail.

» Piperidine Moiety: Piperidine itself is a cyclic secondary amine that is classified as a highly
flammable liquid.[2][3][4] It is acutely toxic if inhaled or in contact with skin and is harmful if
swallowed.[3][5][6][7] Crucially, piperidine is a strong alkaline agent and is corrosive, causing
severe skin burns and eye damage.[3][4][6][8]

» Ethanol Moiety: The ethanol functional group contributes to the compound's flammaubility.[9]
[10] While less toxic than piperidine, ethanol is a known eye irritant and can cause
respiratory tract irritation.[9][11]

Based on this analysis, the compound should be handled as if it possesses the following GHS
classifications:

Hazard Class GHS Category Inferred Hazard Statement

H225/H226: Highly flammable
Flammable Liquids Category 2/3 liquid and vapor / Flammable

liquid and vapor

H311: Toxic in contact with

Acute Toxicity, Dermal Category 3 ]

skin
Acute Toxicity, Inhalation Category 3 H331: Toxic if inhaled
Acute Toxicity, Oral Category 4 H302: Harmful if swallowed

) ] H314: Causes severe skin

Skin Corrosion Category 1B

burns and eye damage

) H318: Causes serious eye

Serious Eye Damage Category 1

damage

Pictograms: (GHSO02 - Flame, GHSO05 - Corrosion, GHS06 - Skull and Crossbones)
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Section 3: First-Aid Measures: A Proactive
Response Protocol

Immediate and appropriate first aid is critical when handling potentially corrosive and toxic
substances. The following measures are recommended:

 Inhalation: Remove the individual to fresh air immediately. If breathing is difficult or has
stopped, provide artificial respiration. Seek immediate medical attention.[4][12] Symptoms
like coughing or shortness of breath may be delayed.[4]

o Skin Contact: This compound may be absorbed through the skin.[4] Immediately flush the
affected area with copious amounts of water for at least 15 minutes while removing all
contaminated clothing.[12] Do not hesitate to use an emergency shower. Seek immediate
medical attention.

o Eye Contact: As the compound is expected to be severely corrosive, immediately flush eyes
with a gentle stream of water for at least 15-20 minutes, holding the eyelids open.[12]
Remove contact lenses if present and easy to do. Seek immediate medical attention.

 Ingestion: Do NOT induce vomiting.[4] If the person is conscious, rinse their mouth with
water and have them drink one or two glasses of water.[4] Seek immediate medical
attention.

Section 4: Fire-Fighting and Accidental Release
Measures

Fire-Fighting

The presence of the ethanol group and the known flammability of piperidine suggest that 2-(3-

Methylpiperidin-1-yl)ethanol is a flammable liquid.

o Suitable Extinguishing Media: Use alcohol-resistant foam, dry chemical powder, or carbon
dioxide (CO2).[4] Water spray can be used to cool containers but may be ineffective at
extinguishing the fire.

o Specific Hazards: Vapors are likely heavier than air and may travel to a source of ignition and
flash back.[1][3] Combustion will produce toxic fumes, including carbon oxides (CO, COz)
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and nitrogen oxides (NOXx).[3]

o Protective Equipment: Firefighters must wear full protective clothing and a self-contained
breathing apparatus (SCBA).[3]

Accidental Release Measures

A spill of this compound presents a dual chemical and fire hazard.
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Workflow for Spills of Flammable & Corrosive Liquids

Spill Detected

Evacuate Area & Alert Personnel

Don Appropriate PPE
(Gloves, Goggles, Face Shield, Lab Coat)

l

Eliminate Ignition Sources
(Turn off equipment, no sparks)

'

Ensure Adequate Ventilation

Contain Spill with Inert Absorbent
(Sand, Vermiculite)

Collect Residue with Non-Sparking Tools

Place in Labeled, Sealed Container
for Hazardous Waste

Decontaminate Spill Area

Spill Secured

Click to download full resolution via product page

Caption: Spill Response Workflow Diagram.
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Section 5: Handling, Storage, and Personal

Protection
Safe Handling

o Work exclusively in a well-ventilated area, preferably within a chemical fume hood.[12]

Ground and bond all containers and receiving equipment to prevent static discharge.[3][12]

Use only non-sparking tools.[12]

Avoid breathing vapors or mist.[12]

Do not allow the substance to come into contact with eyes, skin, or clothing.

Wash hands thoroughly after handling.[3]

Storage Conditions

o Store in a tightly closed container in a cool, dry, and well-ventilated area.[3][12]
o Keep away from heat, sparks, open flames, and other ignition sources.[3]

o Store separately from incompatible materials such as strong oxidizing agents, strong acids,
acid chlorides, and acid anhydrides.[2][12]

e The storage area should be designed for flammable and corrosive liquids.

Exposure Controls and Personal Protection

Given the high inferred toxicity and corrosivity, stringent personal protective measures are
essential.
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Personal Protective Equipment (PPE) Selection

Handling 2-(3-Methylpiperidin-1-yl)ethanol

Hand Protection:
Wear chemical-resistant gloves
(e.g., Butyl rubber, heavy-duty Nitrile).

Body Protection:
Wear a chemically resistant lab coat or apron.

Respiratory Protection: Eye/Face Protection:
Work in a certified chemical fume hood. Wear chemical safety goggles AND a face shield.

Click to download full resolution via product page

Caption: PPE Selection Decision Tree.

section 6: Physical and Chemical E :

Property Value Source/Rationale

Inferred from similar

Appearance Colorless to pale yellow liquid

compounds
Odor Amine-like, pungent Inferred from piperidine[2]
Boiling Point Data not available -

_ , Expected to be low due to

Flash Point Data not available N

flammability
Density Data not available -

o ) The ethanol group enhances

Solubility in Water Likely soluble N

water solubility

) The piperidine nitrogen is a

pH Basic

medium-strong base

Section 7: Stability and Reactivity
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e Reactivity: The compound is expected to be a strong base and will react exothermically with
acids.

o Chemical Stability: It is likely stable under recommended storage conditions.[3]
o Possibility of Hazardous Reactions: No hazardous polymerization is expected.[3]

» Conditions to Avoid: Heat, flames, sparks, ignition sources, and contact with incompatible
materials.[3]

e Incompatible Materials: Strong oxidizing agents, strong acids, acid chlorides, acid
anhydrides.[2][12]

e Hazardous Decomposition Products: Upon combustion, it will decompose to form carbon
monoxide, carbon dioxide, and nitrogen oxides.[3]

Section 8: Toxicological Information (Inferred)

No specific toxicological studies have been conducted on 2-(3-Methylpiperidin-1-yl)ethanol.
The following assessment is based on the known profiles of its constituent parts. The primary
driver of toxicity is expected to be the piperidine ring.
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Toxicological Endpoint

Assessment based on

Assessment based on

Piperidine Ethanol
o Harmful/Toxic. Rat LDso: 133- o
Acute Oral Toxicity Low toxicity.
740 mg/kg.[5][6]
. Toxic. Rabbit LDso: 275 mg/kg. o
Acute Dermal Toxicity Low toxicity.

[6]

Acute Inhalation Toxicity

Toxic. Rat LCso: 4.8 mg/L (4h).

[5]16]

Vapors can cause respiratory
irritation.[9][11]

Skin Corrosion/Irritation

Causes severe skin burns.[3]

[6]

Can cause defatting and dry
skin.[11]

Eye Damage/Irritation

Causes serious, potentially

permanent eye damage.[3][8]

Causes serious eye irritation.
[10][11]

Carcinogenicity

No data suggests
carcinogenicity for piperidine.

[5]i8]

IARC Group 1 (for beverage

consumption).[11]

Germ Cell Mutagenicity

Not expected to be mutagenic.

[6]

Not expected to be mutagenic.

Reproductive Toxicity

No specific reproductive

toxicity identified for piperidine.

[5]

May adversely affect an
unborn child.[11]

Conclusion

For professionals in drug development and research, 2-(3-Methylpiperidin-1-yl)ethanol

represents a molecule with potential utility, but its handling demands a high degree of caution.

Based on a structural analysis, it should be treated as a flammable, corrosive, and acutely toxic

liquid. All handling should be performed within a chemical fume hood with appropriate personal

protective equipment. By adhering to the stringent safety protocols outlined in this guide,

researchers can mitigate the risks and work safely with this and other novel chemical entities.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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